Vanillyl alcohol
Vanillyl alcohol
Vanillyl alcohol is a monomethoxybenzene that is 2-methoxyphenol substituted by a hydroxymethyl group at position 4. It has a role as a plant metabolite. It is a member of guaiacols and a member of benzyl alcohols.
Vanillyl alcohol has been used in trials studying the treatment of Smoking.
Vanillyl alcohol is a natural product found in Populus euphratica, Capsicum annuum, and other organisms with data available.
Vanillyl alcohol has been used in trials studying the treatment of Smoking.
Vanillyl alcohol is a natural product found in Populus euphratica, Capsicum annuum, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
498-00-0
VCID:
VC21186914
InChI:
InChI=1S/C8H10O3/c1-11-8-4-6(5-9)2-3-7(8)10/h2-4,9-10H,5H2,1H3
SMILES:
COC1=C(C=CC(=C1)CO)O
Molecular Formula:
C8H10O3
Molecular Weight:
154.16 g/mol
Vanillyl alcohol
CAS No.: 498-00-0
Cat. No.: VC21186914
Molecular Formula: C8H10O3
Molecular Weight: 154.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Vanillyl alcohol is a monomethoxybenzene that is 2-methoxyphenol substituted by a hydroxymethyl group at position 4. It has a role as a plant metabolite. It is a member of guaiacols and a member of benzyl alcohols. Vanillyl alcohol has been used in trials studying the treatment of Smoking. Vanillyl alcohol is a natural product found in Populus euphratica, Capsicum annuum, and other organisms with data available. |
|---|---|
| CAS No. | 498-00-0 |
| Molecular Formula | C8H10O3 |
| Molecular Weight | 154.16 g/mol |
| IUPAC Name | 4-(hydroxymethyl)-2-methoxyphenol |
| Standard InChI | InChI=1S/C8H10O3/c1-11-8-4-6(5-9)2-3-7(8)10/h2-4,9-10H,5H2,1H3 |
| Standard InChI Key | ZENOXNGFMSCLLL-UHFFFAOYSA-N |
| SMILES | COC1=C(C=CC(=C1)CO)O |
| Canonical SMILES | COC1=C(C=CC(=C1)CO)O |
| Boiling Point | 312.00 to 313.00 °C. @ 760.00 mm Hg |
| Melting Point | 114 - 115 °C |
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